Cas no 97999-30-9 (1-(1,2,3,6,7,8-Hexahydro-1,1,6,6-tetramethyl-as-indacenyl)ethanone)

• Product Name: 1-(1,2,3,6,7,8-Hexahydro-1,1,6,6-tetramethyl-as-indacenyl)ethanone
• CAS No: 97999-30-9
• MF: C₁₈H₂₄O
• MW: 256.382565498352
• CID: 819547
• PubChem ID: 44146157
• Update Time: 2025-04-19

1-(1,2,3,6,7,8-Hexahydro-1,1,6,6-tetramethyl-as-indacenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(1,2,3,6,7,8-Hexahydro-1,1,6,6-tetramethyl-as-indacenyl)ethanone
• 1-(1,1,6,6-tetramethyl-2,3,7,8-tetrahydro-as-indacen-2-yl)ethanone
• 97999-30-9
• EINECS 308-426-1
• DTXSID20913507
• 1-(1,1,6,6-Tetramethyl-1,2,3,6,7,8-hexahydro-as-indacen-2-yl)ethan-1-one

• Inchi： 1S/C18H24O/c1-11(19)15-10-12-6-7-14-13(8-9-17(14,2)3)16(12)18(15,4)5/h6-7,15H,8-10H2,1-5H3
• InChI Key： PZXHOXNRFTUGLH-UHFFFAOYSA-N
• SMILES： O=C(C)C1CC2=CC=C3C(CCC3(C)C)=C2C1(C)C

Computed Properties

• Exact Mass: 256.183
• Monoisotopic Mass: 256.183
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1A^2